Cas no 71406-67-2 (4-chloro-N,N-dimethyl-6-(propan-2-yl)pyrimidin-2-amine)

• Product name: 4-chloro-N,N-dimethyl-6-(propan-2-yl)pyrimidin-2-amine
• CAS No: 71406-67-2
• MDL: MFCD14607584
• CID: 4657652

4-chloro-N,N-dimethyl-6-(propan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N,N-dimethyl-6-(propan-2-yl)pyrimidin-2-amine

• MDL： MFCD14607584

Additional information on 4-chloro-N,N-dimethyl-6-(propan-2-yl)pyrimidin-2-amine

4-Chloro-N,N-Dimethyl-6-(Propan-2-Yl)Pyrimidin-2-Amine: A Comprehensive Overview

4-Chloro-N,N-Dimethyl-6-(Propan-2-Yl)Pyrimidin-2-Amine (CAS No. 71406-67-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrimidine family of heterocyclic compounds, which are widely recognized for their unique chemical properties and biological activities. The molecule features a pyrimidine ring with substituents at positions 2, 4, and 6, making it a valuable intermediate in the synthesis of more complex molecules.

The pyrimidine ring is a six-membered aromatic structure containing two nitrogen atoms at positions 1 and 3. In the case of 4-chloro-N,N-dimethyl-6-(propan-2-yl)pyrimidin-2-amine, the substituents are as follows: a chlorine atom at position 4, a dimethylamino group (-NMe₂) at position 2, and an isopropyl group (-CH(CH₃)₂) at position 6. These substituents contribute to the compound's stability, reactivity, and solubility properties. The dimethylamino group introduces basicity, while the isopropyl group adds steric bulk and hydrophobicity to the molecule.

Recent studies have highlighted the potential of 4-chloro-N,N-dimethyl-6-(propan-2-yli pyrimidin derivatives in drug discovery. For instance, researchers have explored their role as kinase inhibitors, which are crucial in targeting various diseases such as cancer and inflammatory disorders. The dimethylamino group plays a critical role in enhancing the binding affinity of these compounds to protein targets. Additionally, the isopropyl group has been shown to improve pharmacokinetic properties such as absorption and bioavailability.

In the field of agrochemistry, 4-chloro-N,N-dimethyl-6-(propan-2-yli pyrimidin derivatives have been investigated for their pesticidal properties. These compounds exhibit potent activity against a wide range of pests and pathogens, making them promising candidates for sustainable agricultural practices. Recent advancements in green chemistry have enabled the development of more efficient synthesis routes for these compounds, reducing their environmental footprint while maintaining high yields.

The synthesis of 4-chloro-N,N-dimethyl -6-(propan -2 -yli pyrimidin - derivatives typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have recently focused on optimizing these processes to enhance selectivity and minimize by-products. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

From a materials science perspective, 4-chloro-N,N-dimethyl -6-(propan -2 -yli pyrimidin - derivatives have been explored as precursors for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Their ability to form stable coordination bonds with metal ions makes them valuable building blocks for functional materials with applications in gas storage, catalysis, and sensing technologies.

In conclusion, 4-chloro-N,N-dimethyl -6-(propan -2 -yli pyrimidin - amine (CAS No. 71406 -67 - 2) is a multifaceted compound with immense potential across diverse industries. Its unique chemical structure enables a wide range of applications in drug discovery, agrochemistry, and materials science. Ongoing research continues to uncover new avenues for its utilization while improving its synthesis and sustainability profiles.